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Compound of Interest

Compound Name:
N-(2-

iodophenyl)methanesulfonamide

Cat. No.: B1298369 Get Quote

Technical Overview of N-(2-
iodophenyl)methanesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the core physicochemical properties of

N-(2-iodophenyl)methanesulfonamide, a compound of interest in organic synthesis and

pharmaceutical research.

Physicochemical Data
N-(2-iodophenyl)methanesulfonamide is a sulfonamide derivative characterized by the

presence of an iodine atom on the phenyl ring.[1] This structural feature makes it a valuable

intermediate in various chemical reactions, particularly in palladium-catalyzed cross-coupling

reactions for synthesizing complex heterocyclic compounds.[2] The molecular formula and

weight are fundamental parameters for any experimental and theoretical work involving this

compound.

The key quantitative data for N-(2-iodophenyl)methanesulfonamide are summarized in the

table below.
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Property Value

Molecular Formula C₇H₈INO₂S[1][3][4][5]

Molecular Weight 297.12 g/mol [3]

Monoisotopic Mass 296.93205 Da[2]

CAS Number 116547-92-3[1][3][4]

Experimental Protocols
Detailed experimental protocols for the synthesis of N-(2-iodophenyl)methanesulfonamide
typically involve the reaction of 2-iodoaniline with methanesulfonyl chloride in the presence of a

base.[2] For analytical confirmation, techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy and High-Resolution Mass Spectrometry (HRMS) are employed to verify the

structure and determine the precise molecular weight and elemental formula, respectively.[2]

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular properties.
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Core properties of N-(2-iodophenyl)methanesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1298369?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno116547-92-3.html
https://www.benchchem.com/product/b1298369
https://www.smolecule.com/products/s711078
https://cymitquimica.com/products/IN-DA000CRL/methanesulfonamide-n-2-iodophenyl/
https://pubchemlite.lcsb.uni.lu/e/compound/780001
https://pubchemlite.lcsb.uni.lu/e/compound/780001
https://www.benchchem.com/product/b1298369#n-2-iodophenyl-methanesulfonamide-molecular-weight-and-formula
https://www.benchchem.com/product/b1298369#n-2-iodophenyl-methanesulfonamide-molecular-weight-and-formula
https://www.benchchem.com/product/b1298369#n-2-iodophenyl-methanesulfonamide-molecular-weight-and-formula
https://www.benchchem.com/product/b1298369#n-2-iodophenyl-methanesulfonamide-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1298369?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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